Cas no 2137712-71-9 (2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide)

2-Ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide is a specialized sulfonamide derivative with potential applications in organic synthesis and pharmaceutical intermediates. Its structure, featuring an ethoxy group and a branched alkyl chain, contributes to its unique reactivity and solubility properties. This compound may serve as a versatile building block for the development of sulfonamide-based molecules, offering advantages in steric hindrance and functional group compatibility. Its isopropyl substitution enhances stability, while the sulfonamide moiety provides a reactive site for further modifications. Suitable for research and industrial applications, this compound demonstrates utility in selective transformations where controlled reactivity and structural diversity are required.
2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide structure
2137712-71-9 structure
Product Name:2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide
CAS No:2137712-71-9
MF:C9H21NO3S
MW:223.332941770554
MDL:MFCD31589714
CID:5608644
PubChem ID:165475755
Update Time:2025-06-08

2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • EN300-844515
    • 2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide
    • 2137712-71-9
    • MDL: MFCD31589714
    • Inchi: 1S/C9H21NO3S/c1-6-13-9(4,5)7-14(11,12)10-8(2)3/h8,10H,6-7H2,1-5H3
    • InChI Key: FPXCVFXMMDQHOU-UHFFFAOYSA-N
    • SMILES: S(CC(C)(C)OCC)(NC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 223.12421471g/mol
  • Monoisotopic Mass: 223.12421471g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 63.8Ų

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Additional information on 2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide

Comprehensive Overview of 2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide (CAS No. 2137712-71-9)

The chemical compound 2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide (CAS No. 2137712-71-9) has garnered significant attention in recent years due to its unique structural properties and potential applications in various industries. This sulfonamide derivative is characterized by its ethoxy and isopropyl functional groups, which contribute to its solubility and reactivity. Researchers and industry professionals are increasingly exploring its use in pharmaceuticals, agrochemicals, and specialty chemicals, making it a subject of interest in organic synthesis and drug discovery.

One of the key reasons for the growing popularity of 2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide is its versatility in medicinal chemistry. Sulfonamides, in general, are known for their bioactivity, and this compound’s structure suggests potential as a pharmacophore in the development of new therapeutic agents. Recent studies have highlighted its role in modulating enzyme activity, which aligns with the current trend of targeting enzyme inhibitors for treating metabolic disorders. This has led to a surge in searches for "sulfonamide-based drugs" and "CAS 2137712-71-9 applications" across scientific databases.

In the field of agrochemicals, 2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide is being investigated for its potential as a herbicide or pesticide intermediate. With the global push toward sustainable farming practices, there is a high demand for compounds that can enhance crop protection while minimizing environmental impact. This aligns with frequent search queries such as "eco-friendly sulfonamide agrochemicals" and "CAS 2137712-71-9 in agriculture." The compound’s stability and functional groups make it a candidate for further research in this domain.

From a synthetic chemistry perspective, the ethoxy and methyl groups in 2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide offer interesting opportunities for structural modification. Chemists are exploring its use as a building block for more complex molecules, particularly in the development of high-value intermediates. This has sparked discussions in online forums and research communities, with queries like "synthesis of CAS 2137712-71-9 derivatives" gaining traction. The compound’s compatibility with various reaction conditions further enhances its appeal.

Another area of interest is the compound’s potential role in material science. Sulfonamides are known to contribute to the thermal and chemical stability of polymers, and 2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide could be a valuable additive in advanced materials. Searches for "sulfonamide-based polymers" and "CAS 2137712-71-9 in material engineering" reflect this emerging trend. Its ability to act as a cross-linking agent or stabilizer is under investigation.

Safety and regulatory compliance are also critical aspects of 2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide. While it is not classified as a hazardous substance, proper handling and storage are essential to ensure workplace safety. This has led to inquiries about "CAS 2137712-71-9 safety data" and "regulatory status of sulfonamide derivatives." Manufacturers and researchers are advised to consult relevant Material Safety Data Sheets (MSDS) and adhere to industry guidelines.

In conclusion, 2-ethoxy-2-methyl-N-(propan-2-yl)propane-1-sulfonamide (CAS No. 2137712-71-9) is a multifaceted compound with promising applications across multiple sectors. Its relevance in pharmaceuticals, agrochemicals, and material science makes it a subject of ongoing research and commercial interest. As the scientific community continues to uncover its potential, this compound is likely to remain a focal point in discussions about innovative chemical solutions and sustainable technologies.

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